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Compound of Interest

Compound Name: Pristanic acid-d3

Cat. No.: B3026027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key quality attributes

and analytical methodologies detailed in a typical Certificate of Analysis (CoA) for Pristanic
acid-d3. This deuterated analog of pristanic acid is a critical internal standard for mass

spectrometry-based quantification of pristanic acid and other very-long-chain fatty acids. Its use

is paramount in the research and diagnosis of peroxisomal disorders, such as Zellweger

syndrome and Refsum disease, where the accumulation of these fatty acids is a key biomarker.

Core Compound Information
Pristanic acid-d3, also known as 2,6,10,14-tetramethylpentadecanoic acid-d3, is a stable

isotope-labeled form of pristanic acid.[1] The deuterium labels provide a distinct mass shift,

allowing for its use as an internal standard in isotope dilution mass spectrometry, a highly

accurate and precise method for quantitative analysis.[2]

Chemical and Physical Properties
A summary of the fundamental chemical and physical properties of Pristanic acid-d3 is

presented in the table below.
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Property Value

Chemical Name 2,6,10,14-tetramethylpentadecanoic acid-d3

Synonyms
6,10,14-trimethyl-2-(methyl-d3)-pentadecanoic

acid

Molecular Formula C₁₉H₃₅D₃O₂

Molecular Weight 301.52 g/mol [3]

CAS Number 1383920-14-6[3]

Appearance
Typically supplied as a neat solid or in solution

(e.g., ethanol)[3][4]

Storage Conditions
Room temperature for neat solid; refer to CoA

for solutions[1][3]

Certificate of Analysis: Quantitative Data
The Certificate of Analysis for Pristanic acid-d3 provides critical data on its purity, isotopic

enrichment, and, if supplied as a solution, its certified concentration. The following tables

summarize typical specifications and representative analytical results.

Purity Assessment
The chemical purity of Pristanic acid-d3 is a critical parameter to ensure the accuracy of

quantitative assays. It is typically determined by Gas Chromatography-Mass Spectrometry

(GC-MS).

Parameter Specification
Representative
Result

Method

Chemical Purity ≥98%[3]
99.2% (by GC-MS

peak area)

Gas Chromatography-

Mass Spectrometry

(GC-MS)

Isotopic Enrichment
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Isotopic enrichment defines the percentage of the labeled isotope at the specified positions.

This is a crucial measure of the quality of the stable isotope-labeled standard.

Parameter Specification
Representative
Result

Method

Isotopic Enrichment
≥99% deuterated

forms (d1-d3)[4]
99.5%

Nuclear Magnetic

Resonance (NMR)

Spectroscopy or Mass

Spectrometry (MS)

Certified Solution Concentration
For standards supplied in a solution, the concentration is a certified value, ensuring accurate

spike-in amounts for internal standardization.

Parameter Specification
Representative
Result

Method

Concentration As stated on the label
1.00 mg/mL ± 0.05

mg/mL

Gravimetric

preparation and/or

quantitative analysis

Experimental Protocols
Detailed methodologies are essential for the replication and validation of analytical results. The

following sections outline the typical experimental protocols for the key analyses cited in the

Certificate of Analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis
GC-MS is a cornerstone technique for separating and identifying volatile and semi-volatile

compounds. For the analysis of fatty acids like Pristanic acid-d3, a derivatization step is

typically required to increase their volatility.

1. Sample Preparation (Derivatization):
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Hydrolysis (if applicable): For complex samples, basic or acidic hydrolysis is performed to

release free fatty acids.

Extraction: The fatty acids are extracted from the aqueous matrix using an organic solvent

(e.g., hexane or iso-octane).

Derivatization: The extracted fatty acid is converted to a more volatile ester, commonly a

methyl ester (FAME) or a pentafluorobenzyl (PFB) ester. A common method involves

reaction with a derivatizing agent such as BF₃-methanol or PFB-Br.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent GC system (or equivalent).

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar capillary

column.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Inlet Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: 10°C/min to 300°C.

Hold: 5 minutes at 300°C.

Mass Spectrometer: Agilent Mass Selective Detector (or equivalent).

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 50-550.

Data Analysis: The purity is determined by calculating the peak area percentage of the

derivatized Pristanic acid-d3 relative to all other detected peaks in the chromatogram.
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Sample Preparation GC-MS Analysis Data Processing

Pristanic acid-d3 Sample Derivatization
(e.g., to FAME or PFB ester)

Increase Volatility
Injection into GC Chromatographic Separation

(Capillary Column) Electron Ionization (EI) Mass Detection Generate Chromatogram Peak Integration Calculate Peak Area % Purity Result

Click to download full resolution via product page

GC-MS workflow for purity analysis of Pristanic acid-d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Isotopic Enrichment
NMR spectroscopy is a powerful, non-destructive technique used to determine the structure of

molecules and can be used to confirm the position and extent of isotopic labeling.

1. Sample Preparation:

A precise amount of the Pristanic acid-d3 standard is dissolved in a deuterated solvent

(e.g., chloroform-d, CDCl₃).

The solution is transferred to an NMR tube.

2. NMR Instrumentation and Parameters:

Spectrometer: Bruker Avance spectrometer (or equivalent) operating at a proton frequency of

400 MHz or higher.

Nuclei: ¹H and ²H NMR spectra are acquired.

¹H NMR: Used to confirm the chemical structure and identify the absence or significant

reduction of protons at the labeled positions.

²H NMR: Directly observes the deuterium signal, and the integral of this signal relative to a

known standard can be used to quantify the deuterium content.
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Data Analysis: The isotopic enrichment is calculated by comparing the integrals of the

signals corresponding to the labeled and unlabeled positions.

Metabolic Pathway Context
Pristanic acid-d3 is used as an internal standard in studies of metabolic pathways involving its

unlabeled counterpart. Pristanic acid is formed in the body through the alpha-oxidation of

phytanic acid, a branched-chain fatty acid derived from dietary sources. The accumulation of

both phytanic and pristanic acids is indicative of certain peroxisomal disorders.

Phytanic Acid
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Peroxisomal
α-Oxidation

Pristanic Acid

Peroxisomal Disorder
(e.g., Refsum Disease) Blocked

Peroxisomal
β-Oxidation

Further Metabolites
(e.g., Propionyl-CoA)

 Blocked
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Simplified metabolic pathway of phytanic acid to pristanic acid.

This technical guide provides a framework for understanding the critical information presented

in a Certificate of Analysis for Pristanic acid-d3. For specific batch information, always refer to

the documentation provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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